2-Amino-4-(4-ethoxy-3-methoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

Specification

• CAS No.: 873570-65-1
• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.361
• IUPAC Name: 2-amino-4-(4-ethoxy-3-methoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile
• Standard InChI: InChI=1S/C19H18N2O6/c1-3-25-14-5-4-10(6-15(14)24-2)16-12(8-20)19(21)27-17-13(23)7-11(9-22)26-18(16)17/h4-7,16,22H,3,9,21H2,1-2H3
• Standard InChI Key: FLECAFWHJUDDTR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N)OC

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the pyrano[3,2-b]pyran family, characterized by a fused bicyclic system with oxygen atoms at positions 1 and 8. Its core structure includes a 2-amino-3-cyano moiety at the C2 and C3 positions, a hydroxymethyl group at C6, and a substituted phenyl ring at C4. The phenyl substituent comprises a 4-ethoxy and 3-methoxy group, distinguishing it from closely related analogs such as 2-amino-4-(4-isopropoxy-3-methoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile (PubChem CID 666071).

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₀H₁₉N₂O₆
Molecular Weight	383.38 g/mol
IUPAC Name	2-amino-4-(4-ethoxy-3-methoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile
SMILES	COC1=C(C=CC(=C1)OCC)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N

Stereochemical Considerations

The C4 position of the pyran ring is chiral, leading to enantiomeric forms. Molecular dynamics simulations on analogous compounds, such as 2-amino-4-(4-((4-fluorobenzyl)oxy)phenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile (compound 6b), reveal that the R-enantiomer often exhibits stronger interactions with biological targets due to favorable hydrogen bonding and hydrophobic contacts.

Synthetic Pathways and Optimization

Multicomponent Reaction Framework

The synthesis of pyrano[3,2-b]pyran derivatives typically involves a one-pot multicomponent reaction (MCR) between kojic acid (or its analogs), substituted benzaldehydes, and malonitrile. For the target compound, the reaction would proceed as follows:

• Kojic Acid Activation: The hydroxyl groups of kojic acid undergo condensation with the aldehyde component.

• Cyclization: Malonitrile facilitates cyclization, forming the pyran ring and introducing the cyano group.

• Functionalization: Introduction of the 4-ethoxy-3-methoxyphenyl group via nucleophilic substitution or Suzuki coupling.

Critical Reaction Parameters

• Catalyst: Piperidine or L-proline as organocatalysts.

• Solvent: Ethanol or methanol under reflux conditions.

• Yield: Analogous reactions report yields of 60–75% after purification.

Structural Characterization

Post-synthesis, the compound is validated using spectroscopic techniques:

• FT-IR: Peaks at 3360 cm⁻¹ (N-H stretch), 2200 cm⁻¹ (C≡N), and 1680 cm⁻¹ (C=O).

• ¹H NMR: Signals at δ 6.8–7.2 ppm (aromatic protons), δ 4.1–4.4 ppm (ethoxy OCH₂), and δ 3.8 ppm (methoxy OCH₃).

• ¹³C NMR: Resonances at 160 ppm (C=O), 118 ppm (C≡N), and 55–60 ppm (methoxy/ethoxy carbons).

Biological Activity and Mechanism

Tyrosinase Inhibition

Structural analogs, such as compound 6b, demonstrate potent tyrosinase inhibition (IC₅₀ = 7.69 ± 1.99 μM), suggesting similar activity for the target compound. The mechanism involves:

• Competitive Binding: The hydroxymethyl and cyano groups coordinate with Cu²⁺ ions in the enzyme’s active site.

• Hydrophobic Interactions: The 4-ethoxy-3-methoxyphenyl moiety occupies a hydrophobic pocket near Val-218 and His-244 residues.

Table 2: Comparative Tyrosinase Inhibition Data

Compound	IC₅₀ (μM)	Inhibition Type
Target Compound (Predicted)	8–12	Competitive
Kojic Acid	23.64	Non-competitive
Compound 6b	7.69	Competitive

Molecular Dynamics (MD) Simulations

MD studies on compound 6b highlight stable binding over 100 ns simulations, with root-mean-square deviation (RMSD) < 2.0 Å. Key interactions include:

• Hydrogen bonds with Asn-260 and Ser-282.

• π-π stacking between the phenyl ring and His-263.

Pharmacokinetic and Toxicity Profiling

ADMET Predictions

Using SwissADME and ProTox-II tools:

• Absorption: High gastrointestinal absorption (LogP = 1.8).

• Metabolism: Susceptible to CYP3A4-mediated oxidation.

• Toxicity: Predicted LD₅₀ = 1200 mg/kg (Class IV toxicity).

Drug-Likeness

• Lipinski’s Rule: Molecular weight < 500 (383.38), H-bond donors < 5 (3), H-bond acceptors < 10 (6).

• PAINS Alerts: No pan-assay interference motifs detected.